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Potassium Chlorate Profile

The table below summarizes the key properties and data for potassium chlorate from the search results [1]

[2] [3]:

Property

Data for Potassium Chlorate (KCIO3)

Chemical Formula

Molar Mass

Appearance

Density

Melting Point

Solubility in Water

Oxidizing Ability

Thermal
Decomposition

KCIOs [1] [2] [3]

122.55 g/mol [1] [2]

White crystals or powder [1] [2]

2.32 g/lcm3 [1] [2]

356 °C (begins to decompose) [1] [2]

Increases with temperature (e.g., 8.15 g/100 mL at 25°C) [1]

Strong oxidizing agent [1] [3]

Decomposes to potassium chloride and oxygen; catalyzed by MnO:z [1] [2] [3].
Reaction: 2KCIOs(s) — 302(g) + 2KCI(s)
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Property Data for Potassium Chlorate (KCIO3)

Reactivity & Safety Forms highly shock-sensitive mixtures with sulfur, phosphorus, and organic
compounds; reacts violently with concentrated acids [1] [3].

Experimental Protocol for Reactivity Assessment

For a comparative study, the thermal decomposition behavior is a key indicator of reactivity. Here is a

generalized experimental protocol based on the described properties of potassium chlorate.
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Thermal Decomposition Workflow

Methodology:

e Sample Preparation: Prepare pure, finely ground samples of each chlorate. For catalyzed
decomposition, mix a sub-sample with a known percentage (e.g., 1-5% by weight) of manganese(1V)
dioxide (MnOz2) [1] [2].

e Experimental Setup: Use a laboratory furnace or heating mantle with precise temperature control.
The sample should be contained in a heat-resistant test tube or crucible, fitted with a gas delivery
tube to channel the evolved oxygen into a gas collection apparatus (e.g., an inverted, water-filled
graduated cylinder in a water trough).

e Data Collection:

o Decomposition Temperature: Record the onset temperature of visible oxygen release for both
catalyzed and uncatalyzed reactions.

o Reaction Rate: Measure the volume of oxygen gas produced at regular time intervals to
compare the rate of decomposition.

o Product Analysis: Analyze the solid residue after decomposition (e.g., via X-ray diffraction) to
confirm the formation of the corresponding chloride (KCl or RbCI).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1506154?utm_src=pdf-bulk
https://www.smolecule.com/products/s1506154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

